Cas no 1341731-61-0 (1-(2-chlorophenyl)-4-methylpentane-1,3-dione)

• Product Name: 1-(2-chlorophenyl)-4-methylpentane-1,3-dione
• CAS No: 1341731-61-0
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 6199426
• PubChem ID: 63319693
• Update Time: 2025-05-19

1-(2-chlorophenyl)-4-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-4-methylpentane-1,3-dione
• EN300-1125123
• AKOS012623871
• 1341731-61-0

• Inchi： 1S/C12H13ClO2/c1-8(2)11(14)7-12(15)9-5-3-4-6-10(9)13/h3-6,8H,7H2,1-2H3
• InChI Key： LZKKKHQDYVTLLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CC(C(C)C)=O)=O

Computed Properties

• Exact Mass: 224.0604073g/mol
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-(2-chlorophenyl)-4-methylpentane-1,3-dione

Introduction to 1-(2-chlorophenyl)-4-methylpentane-1,3-dione (CAS No. 1341731-61-0)

1-(2-chlorophenyl)-4-methylpentane-1,3-dione, identified by its Chemical Abstracts Service (CAS) number 1341731-61-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This dione derivative features a unique structural framework comprising a phenyl ring substituted with a chlorine atom and an adjacent methylpentane backbone, terminated by a 1,3-dione moiety. The combination of these structural elements imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.

The molecular structure of 1-(2-chlorophenyl)-4-methylpentane-1,3-dione consists of a benzene ring at the 2-position substituted with a chlorine atom, linked to a five-carbon chain that terminates in a ketone group at both the 1 and 3 positions. The presence of the methyl group at the 4-position of the pentane chain introduces steric and electronic influences that modulate the compound's overall behavior. This architecture is particularly noteworthy for its potential applications in medicinal chemistry, where such structural motifs are frequently explored for their pharmacological activity.

In recent years, there has been growing interest in dione derivatives due to their versatility as synthetic intermediates and their demonstrated biological activity. The 1,3-dione functional group is known to participate in various chemical reactions, including condensation reactions with nucleophiles, Michael additions, and cycloadditions, which are pivotal in constructing more complex molecular architectures. The chlorophenyl moiety further enhances the compound's reactivity by introducing electrophilic sites for substitution reactions, while the methylpentane chain provides steric hindrance that can influence binding interactions with biological targets.

One of the most compelling aspects of 1-(2-chlorophenyl)-4-methylpentane-1,3-dione is its potential as a scaffold for drug discovery. Researchers have increasingly leveraged such heterocyclic systems to develop novel therapeutic agents targeting various diseases. The compound's dual functionality—combining an aromatic ring with electron-withdrawing dione groups—makes it an attractive candidate for modulating enzyme activity or receptor binding. For instance, derivatives of this class have been investigated for their inhibitory effects on enzymes involved in inflammatory pathways and metabolic disorders.

Recent studies have highlighted the synthetic utility of 1-(2-chlorophenyl)-4-methylpentane-1,3-dione in constructing more complex molecules through cross-coupling reactions and functional group transformations. Its chlorine substituent on the phenyl ring allows for palladium-catalyzed coupling reactions with boronic acids or halogenated compounds, enabling the introduction of diverse substituents at strategic positions within the molecule. Similarly, the dione groups can undergo reduction or oxidation reactions to yield alcohols or carboxylic acids, expanding the synthetic toolkit available for medicinal chemists.

The pharmacological potential of 1-(2-chlorophenyl)-4-methylpentane-1,3-dione has been explored in several preclinical studies. Researchers have synthesized analogs of this compound and evaluated their interactions with biological targets such as kinases and transcription factors. Some derivatives have shown promising activity in inhibiting pathways associated with cancer cell proliferation and survival. Additionally, the compound's ability to cross cell membranes due to its lipophilic nature makes it a candidate for topical applications or systemic delivery systems.

The synthesis of 1-(2-chlorophenyl)-4-methylpentane-1,3-dione typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes Friedel-Crafts alkylation to introduce the methylpentane chain onto the phenyl ring followed by oxidation to form the dione groups. Alternatively, direct functionalization of halogenated aromatic compounds with appropriate alkyl chains can yield the desired product in high yields under optimized conditions.

In conclusion, 1-(2-chlorophenyl)-4-methylpentane-1,3-dione (CAS No. 1341731-61-0) represents a fascinating compound with significant potential in both synthetic chemistry and drug discovery. Its unique structural features—combining an electron-deficient aromatic system with reactive dione groups—make it a versatile intermediate for constructing biologically active molecules. As research continues to uncover new applications for this compound and its derivatives, 1-(2-chlorophenyl)-4-methylpentane-1,3-dione is poised to play an important role in advancing therapeutic strategies across multiple disease areas.